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Compound of Interest

Compound Name: Alfaxalone

Cat. No.: B1662665 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the calculation, administration, and troubleshooting of

alfaxalone for continuous rate infusion (CRI) in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is alfaxalone and how does it work?

A1: Alfaxalone is a synthetic neuroactive steroid that acts as a general anesthetic. Its primary

mechanism of action is the potentiation of the inhibitory effects of the neurotransmitter gamma-

aminobutyric acid (GABA) at the GABA-A receptor, leading to central nervous system

depression and anesthesia.

Q2: What are the advantages of using alfaxalone as a continuous rate infusion (CRI)?

A2: Alfaxalone's short plasma half-life in species like dogs and cats makes it well-suited for

CRI.[1] This method allows for a stable plane of anesthesia that can be precisely controlled and

adjusted as needed. Unlike some other anesthetic agents, alfaxalone shows minimal

cumulative effects, even with prolonged infusions.[1]

Q3: Is premedication necessary before starting an alfaxalone CRI?

A3: While not strictly required, premedication is highly recommended. The use of sedatives and

analgesics can reduce the required dose of alfaxalone, lead to a smoother induction and
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recovery, and provide perioperative analgesia, as alfaxalone itself has no analgesic properties.

[2]

Q4: Can alfaxalone be mixed with other drugs in the same syringe for a CRI?

A4: Alfaxalone is compatible with commonly used preanesthetics such as benzodiazepines

(e.g., midazolam), opioids, and alpha-2 agonists.[1][3][4] However, it is important to be aware

that the preserved formulation of alfaxalone (Alfaxan® Multidose) may precipitate when mixed

with some drugs, notably midazolam.[5] It is always advisable to check for visible precipitation

before administration.

Dose Calculation and Administration
Calculating the correct dosage for an alfaxalone CRI is critical for maintaining a safe and

effective plane of anesthesia. The following tables provide a summary of recommended

induction doses and CRI rates for various species.

Alfaxalone Induction and CRI Doses
Species

Premedication
Status

Induction Dose (IV)
Continuous Rate
Infusion (CRI) Rate

Dog Premedicated 0.5 - 3.0 mg/kg[2] 0.16 - 0.2 mg/kg/min

Unpremedicated 1.5 - 4.5 mg/kg[2] Not Recommended

Cat Premedicated 3.0 - 4.0 mg/kg[2] 0.12 - 0.2 mg/kg/min

Unpremedicated 2.2 - 9.7 mg/kg[4] Not Recommended

Rat
Premedicated

(Ketamine-Xylazine)

N/A (Induction with

KX)
10 mg/kg/h[6][7]

Mouse
Premedicated

(Xylazine)

40-80 mg/kg (IP,

females); 80-120

mg/kg (IP, males)[8]

Not well established,

injectable protocols

are more common.

Swine Premedicated
1.4 ± 0.4 mg/kg (to

effect)

25 µg/kg/min (in

combination with

isoflurane and

dexmedetomidine)
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Pharmacokinetic Parameters of Alfaxalone
Understanding the pharmacokinetic profile of alfaxalone in different species is essential for

predicting its behavior and adjusting infusion rates.

Species Clearance (CL)
Volume of
Distribution (Vd)

Elimination Half-life
(t½)

Dog 59 ml/kg/min 2.4 L/kg ~25 minutes

Cat 25 ml/kg/min 1.8 L/kg ~45 minutes

Rat (Male) Higher than females Lower than females Shorter than females

Rat (Female) Lower than males Higher than males Longer than males

Experimental Protocol: Setting Up an Alfaxalone
CRI
This protocol outlines the key steps for establishing an alfaxalone CRI in a laboratory setting.

Materials:

Alfaxalone (10 mg/mL)

Appropriate diluent (e.g., 0.9% NaCl or Lactated Ringer's Solution)

Syringe pump

Syringes of appropriate sizes

Intravenous catheter

Infusion line

Monitoring equipment (e.g., pulse oximeter, capnograph, temperature probe)

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1662665?utm_src=pdf-body
https://www.benchchem.com/product/b1662665?utm_src=pdf-body
https://www.benchchem.com/product/b1662665?utm_src=pdf-body
https://www.benchchem.com/product/b1662665?utm_src=pdf-body
https://www.benchchem.com/product/b1662665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation:

Administer premedication as required by the experimental protocol.

Place an intravenous catheter securely.

Connect monitoring equipment to assess baseline physiological parameters.

Dose Calculation:

Calculate the induction dose based on the animal's weight and premedication status.

Calculate the total volume of alfaxalone and diluent needed for the desired CRI rate and

duration. It can be beneficial to dilute alfaxalone to a lower concentration (e.g., 5 mg/mL)

for more precise administration in smaller animals.[1]

Induction:

Administer the calculated induction dose of alfaxalone intravenously "to effect" until the

desired anesthetic depth for intubation or the procedure is reached. Administer slowly over

60-90 seconds to minimize cardiorespiratory depression.[5]

CRI Setup and Initiation:

Prepare the alfaxalone solution for the CRI in a syringe.

Place the syringe in a calibrated syringe pump.

Prime the infusion line to remove any air bubbles.

Connect the infusion line to the intravenous catheter.

Start the syringe pump at the calculated CRI rate.

Monitoring and Adjustment:

Continuously monitor the animal's vital signs, including heart rate, respiratory rate, oxygen

saturation, and temperature.
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Assess anesthetic depth regularly (e.g., palpebral reflex, response to noxious stimuli).

Adjust the CRI rate as needed to maintain the desired plane of anesthesia.

Troubleshooting Guide
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Issue Potential Causes Recommended Actions

Inadequate Anesthetic Depth

- CRI rate is too low.-

Infiltration of the intravenous

catheter.- Increased surgical

stimulation.

- Increase the CRI rate in small

increments.- Check the

patency of the intravenous

catheter.- Administer a small

bolus of alfaxalone.

Respiratory Depression/Apnea

- Rapid administration of

induction dose.- CRI rate is too

high.- Synergistic effects with

other CNS depressants.

- Ensure slow administration of

induction and bolus doses.-

Decrease the CRI rate.-

Provide supplemental oxygen.-

Be prepared to provide manual

or mechanical ventilation.[9]

Hypotension

- Vasodilation caused by

alfaxalone.- Myocardial

depression at higher doses.-

Synergistic effects with other

vasodilators.

- Decrease the CRI rate.-

Administer intravenous fluids.-

Consider the use of a

vasopressor in severe cases.

Rough or Agitated Recovery

- Lack of premedication.-

Insufficient analgesia.- Rapid

emergence from anesthesia.

- Ensure adequate

premedication and analgesia

are provided.- Provide a quiet

and calm recovery

environment.- Consider

administering a sedative

during recovery if agitation is

severe.

Precipitation in Syringe or

Infusion Line

- Incompatibility with other

drugs (especially preserved

alfaxalone with midazolam).[5]

- Do not administer if

precipitation is observed.- Use

separate infusion lines for

incompatible drugs.- Consult

drug compatibility resources.
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Caption: Workflow for Alfaxalone Continuous Rate Infusion.
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Caption: Alfaxalone's mechanism of action at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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